N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C15H13NO2S2/c17-15(5-11-2-4-19-9-11)16-7-14-6-13(10-20-14)12-1-3-18-8-12/h1-4,6,8-10H,5,7H2,(H,16,17)
• InChI Key: JLYMBKCBDDMAPE-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C2=CSC(=C2)CNC(=O)CC3=CSC=C3
• Molecular Formula: C15H13NO2S2
• Molecular Weight: 303.4 g/mol

Description

N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-thiophen-3-ylacetamide is a chemical compound that has shown potential in scientific research. It is commonly referred to as FTAA and is used as a fluorescent probe for amyloid fibrils.

Mechanism of Action

FTAA binds specifically to the beta-sheet structure of amyloid fibrils through hydrogen bonding and hydrophobic interactions. This binding induces a conformational change in FTAA, resulting in an increase in fluorescence intensity. The binding of FTAA to amyloid fibrils is reversible and can be disrupted by the addition of chaotropic agents or detergents.
Biochemical and Physiological Effects:
FTAA is a non-toxic compound and does not exhibit any significant biochemical or physiological effects. It does not interfere with the function of proteins or enzymes and does not affect cell viability or proliferation.

Advantages and Limitations for Lab Experiments

The use of FTAA as a fluorescent probe for amyloid fibrils offers several advantages over other methods. It is a simple and sensitive method that allows for the detection and quantification of amyloid fibrils in real-time. It is also a non-invasive method that does not require the use of antibodies or radioactive probes. However, FTAA has some limitations, such as its specificity for beta-sheet structures, which may limit its use in the detection of non-amyloid fibrils. It also requires the use of fluorescence microscopy or spectroscopy, which may not be available in all laboratories.

Future Directions

FTAA has shown great potential in scientific research, and there are several future directions for its use. One area of interest is the development of FTAA-based assays for the early detection and diagnosis of amyloid-related diseases, such as Alzheimer's disease. Another area of interest is the use of FTAA in the development of therapeutics for amyloid-related diseases. FTAA can be used to screen for compounds that inhibit the formation of amyloid fibrils or promote their clearance. Additionally, FTAA can be used to study the mechanism of action of these compounds and to monitor their efficacy in vivo.

Synthesis Methods

The synthesis of FTAA involves the reaction of 2-thiophen-3-ylacetic acid with furan-3-carbaldehyde and thiophene-2-carboxylic acid, followed by the addition of methylamine. The resulting compound is purified by column chromatography to obtain FTAA in high yield.

Scientific Research Applications

FTAA has been extensively used in scientific research as a fluorescent probe for amyloid fibrils. It binds specifically to amyloid fibrils and emits a strong fluorescence signal upon binding. This property of FTAA has been utilized in various studies to detect and quantify amyloid fibrils in biological samples. FTAA has also been used to differentiate between different types of amyloid fibrils and to monitor the formation and growth of amyloid fibrils in real-time.